3,4,5-Trimethylbenzene-1,2-diol
Overview
Description
3,4,5-Trimethylbenzene-1,2-diol (TMBD) is a synthetic compound that is used in a variety of scientific research applications. It is a colorless, volatile liquid with a sweet, pungent odor, and is soluble in water and most organic solvents. TMBD is a versatile compound that has been used in a wide range of applications, including organic synthesis, biochemistry, and pharmacology.
Scientific Research Applications
3,4,5-Trimethylbenzene-1,2-diol has been used in a variety of scientific research applications. It has been used in organic synthesis to synthesize a variety of compounds, such as dyes, drugs, and fragrances. It has also been used in biochemistry as a substrate for enzymes, and in pharmacology to study the effects of drugs on cells.
Mechanism of Action
3,4,5-Trimethylbenzene-1,2-diol acts as a proton donor and can be used to catalyze a variety of reactions. It can also act as a ligand, forming complexes with metal ions. In addition, it can act as an electron donor, and can be used to reduce aldehydes and ketones.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to act as an antioxidant, scavenging reactive oxygen species and reducing oxidative stress. In addition, it has been shown to have antifungal and antibacterial properties, and can be used to inhibit the growth of microorganisms.
Advantages and Limitations for Lab Experiments
3,4,5-Trimethylbenzene-1,2-diol has several advantages for laboratory experiments. It is relatively inexpensive, stable, and easy to handle. It is also non-toxic and has a low vapor pressure. However, it has some limitations. It is volatile, and can easily evaporate, and its solubility in water is limited.
Future Directions
There are several potential future directions for 3,4,5-Trimethylbenzene-1,2-diol research. One potential direction is to explore its use in drug delivery systems, as it could be used to target specific tissues or organs. Another potential direction is to explore its use in the synthesis of new compounds, such as dyes and fragrances. Additionally, further research could be done on its effects on cells and its potential therapeutic applications. Finally, further research could be done on its interactions with other compounds, such as metal ions, to better understand its mechanism of action.
Synthesis Methods
3,4,5-Trimethylbenzene-1,2-diol is synthesized via a reaction between benzene and formaldehyde in the presence of an acid catalyst. The reaction results in the formation of this compound and formic acid. This method is a simple and efficient way to produce this compound in large quantities.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,4,5-trimethylbenzene-1,2-diol can be achieved through a multi-step process involving the conversion of commercially available starting materials to the target compound.", "Starting Materials": [ "3,4,5-trimethylphenol", "1,2-dibromoethane", "sodium hydroxide", "sodium borohydride", "hydrochloric acid", "sodium sulfate", "diethyl ether", "water" ], "Reaction": [ "Step 1: 3,4,5-trimethylphenol is reacted with 1,2-dibromoethane in the presence of sodium hydroxide to form 3,4,5-trimethylbenzene-1,2-dibromoethane.", "Step 2: The 1,2-dibromoethane group is reduced to a hydroxyl group using sodium borohydride in the presence of hydrochloric acid to form 3,4,5-trimethylbenzene-1,2-diol.", "Step 3: The product is purified by extraction with diethyl ether and drying over sodium sulfate." ] } | |
CAS RN |
3938-10-1 |
Molecular Formula |
C9H12O2 |
Molecular Weight |
152.19 g/mol |
IUPAC Name |
3,4,5-trimethylbenzene-1,2-diol |
InChI |
InChI=1S/C9H12O2/c1-5-4-8(10)9(11)7(3)6(5)2/h4,10-11H,1-3H3 |
InChI Key |
DEIKGXRMQUHZJD-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C(=C1C)C)O)O |
Purity |
95 |
Origin of Product |
United States |
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